Cas no 1823939-03-2 (4-{bicyclo[1.1.1]pentan-1-yl}phenol)
4-{bicyclo[1.1.1]pentan-1-yl}phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(bicyclo[1.1.1]pentan-1-yl)phenol
- Phenol, 4-bicyclo[1.1.1]pent-1-yl-
- 4-{bicyclo[1.1.1]pentan-1-yl}phenol
- CS-0374653
- SCHEMBL20789695
- 1823939-03-2
- 4-(1-bicyclo[1.1.1]pentanyl)phenol
- 4-{BICYCLO[1.1.1]PENTAN-1-YLPHENOL
- D79948
- MFCD27996112
-
- MDL: MFCD27996112
- Inchi: 1S/C11H12O/c12-10-3-1-9(2-4-10)11-5-8(6-11)7-11/h1-4,8,12H,5-7H2
- InChI Key: CWEMDMRHGJZJIR-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C23CC(C2)C3)C=C1
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
4-{bicyclo[1.1.1]pentan-1-yl}phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B188090-25mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol |
1823939-03-2 | 25mg |
$ 510.00 | 2022-06-07 | ||
| TRC | B188090-50mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol |
1823939-03-2 | 50mg |
$ 850.00 | 2022-06-07 | ||
| Apollo Scientific | OR312398-250mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol |
1823939-03-2 | 250mg |
£344.00 | 2025-02-19 | ||
| abcr | AB471903-250 mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol, min. 95%; . |
1823939-03-2 | 250mg |
€921.10 | 2023-04-21 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506366-250 mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol, |
1823939-03-2 | 250MG |
¥7,822.00 | 2023-07-11 | ||
| abcr | AB471903-250mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol, min. 95%; . |
1823939-03-2 | 250mg |
€651.00 | 2025-02-19 | ||
| Apollo Scientific | OR312398-1g |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol |
1823939-03-2 | 1g |
£1116.00 | 2025-02-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506366-250mg |
4-(Bicyclo[1.1.1]pentan-1-yl)phenol, |
1823939-03-2 | 250mg |
¥7822.00 | 2023-09-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5811-100MG |
4-{bicyclo[1.1.1]pentan-1-yl}phenol |
1823939-03-2 | 95% | 100MG |
¥ 1,867.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5811-250MG |
4-{bicyclo[1.1.1]pentan-1-yl}phenol |
1823939-03-2 | 95% | 250MG |
¥ 3,168.00 | 2023-04-14 |
4-{bicyclo[1.1.1]pentan-1-yl}phenol Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-{bicyclo[1.1.1]pentan-1-yl}phenol
Chemical Profile of 4-{bicyclo[1.1.1]pentan-1-yl}phenol (CAS No. 1823939-03-2)
4-{bicyclo[1.1.1]pentan-1-yl}phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1823939-03-2, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule features a phenolic moiety linked to a bicyclo[1.1.1]pentane scaffold, which imparts distinct physicochemical properties and biological activities that make it a promising candidate for further investigation.
The bicyclo[1.1.1]pentane ring system is known for its rigid three-dimensional structure, which can influence the binding affinity and selectivity of the compound when interacting with biological targets. In particular, the bicyclo[1.1.1]pentan-1-yl substituent introduces a conformationally constrained environment, potentially enhancing the compound's ability to fit into specific binding pockets in proteins or enzymes. This structural feature is particularly relevant in the development of small-molecule inhibitors or modulators.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 4-{bicyclo[1.1.1]pentan-1-yl}phenol with various biological targets with high accuracy. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and oncological pathways. The phenolic hydroxyl group provides a potential site for hydrogen bonding interactions, which could be exploited to enhance binding stability and efficacy.
One of the most intriguing aspects of 4-{bicyclo[1.1.1]pentan-1-yl}phenol is its potential role in modulating cellular signaling pathways. Preliminary in vitro studies have indicated that this compound may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By inhibiting CDK activity, 4-{bicyclo[1.1.1]pentan-1-yl}phenol could potentially induce cell cycle arrest or apoptosis in cancer cells, making it a candidate for further development as an anticancer agent.
In addition to its potential applications in oncology, 4-{bicyclo[1.1.1]pentan-1-yl}phenol has shown promise in preclinical models as a modulator of inflammatory responses. The phenolic group is known to participate in redox reactions, which are central to many inflammatory processes. By interacting with reactive oxygen species (ROS) and other mediators of inflammation, 4-{bicyclo[1.1.1]pentan-1-yl}phenol may help mitigate inflammatory conditions such as rheumatoid arthritis or atherosclerosis.
The synthesis of 4-{bicyclo[1.1.1]pentan-1-yl}phenol presents unique challenges due to the complexity of the bicyclo[1.1.1]pentane ring system. However, recent methodological improvements in organic synthesis have made it feasible to produce this compound with high yield and purity. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in constructing the desired framework efficiently.
The pharmacokinetic properties of 4-{bicyclo[1.1.1]pentan-1-yl}phenol are also of considerable interest. The rigid structure of the bicyclo[1.1.1]pentane moiety may enhance metabolic stability, while the phenolic group could influence solubility and bioavailability. Further studies are needed to optimize these properties through structural modifications or prodrug strategies.
Recent research has also explored the potential applications of 4-{bicyclo[1.01.]pentan}-lylphenol derivatives as probes for biochemical pathways involving polypharmacology and drug-drug interactions (DDIs). The unique structural features of this compound make it an excellent tool for investigating how multiple drugs might interact within complex biological systems, providing insights that could inform personalized medicine approaches.
The future development of 4-{bicyclo[11.]petan}-lylphenol will likely involve interdisciplinary collaborations between synthetic chemists, biochemists, and pharmacologists to fully elucidate its therapeutic potential and optimize its pharmacological profile for clinical applications.
1823939-03-2 (4-{bicyclo[1.1.1]pentan-1-yl}phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)